Cas no 91004-63-6 (4-(2-furyl)-6-methylpyrimidin-2-amine)

• Product Name: 4-(2-furyl)-6-methylpyrimidin-2-amine
• CAS No: 91004-63-6
• MF: C₉H₉N₃O
• MW: 175.187261343002
• CID: 995433
• PubChem ID: 53426201
• Update Time: 2025-04-20

4-(2-furyl)-6-methylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2-furyl)-6-methylpyrimidin-2-amine
• 4-(furan-2-yl)-6-methylpyrimidin-2-amine
• 4-furan-2-yl-6-methyl-pyrimidin-2-ylamine
• 91004-63-6
• AKOS011770440
• FT-0714613
• DTXSID20699117
• DB-078885

• Inchi： 1S/C9H9N3O/c1-6-5-7(12-9(10)11-6)8-3-2-4-13-8/h2-5H,1H3,(H2,10,11,12)
• InChI Key： BZDGUQXZLQUJHE-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1C=C(C)N=C(N)N=1

Computed Properties

• Exact Mass: 175.07500
• Monoisotopic Mass: 175.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9A^2
• XLogP3: 1

Experimental Properties

• PSA: 64.94000
• LogP: 2.20840